
comparative study of 1-Mercapto-2-propanol and
its isomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Mercapto-2-propanol

Cat. No.: B090344 Get Quote

A Comparative Study of 1-Mercapto-2-propanol and Its Isomers for Researchers, Scientists,

and Drug Development Professionals

This guide provides a comprehensive comparative analysis of 1-Mercapto-2-propanol and its

structural isomers: 2-Mercapto-1-propanol and 3-Mercapto-1-propanol. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals in drug

development by presenting a side-by-side comparison of their chemical and physical

properties, potential applications, and relevant experimental protocols. While direct

comparative experimental data is limited in publicly available literature, this guide synthesizes

available information to highlight the key differences and potential advantages of each isomer

in various scientific applications.

Chemical and Physical Properties
The positioning of the thiol (-SH) and hydroxyl (-OH) functional groups in the mercaptopropanol

isomers significantly influences their physical and chemical properties. These differences can

affect their reactivity, solubility, and interaction with biological systems.
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Property
1-Mercapto-2-
propanol

2-Mercapto-1-
propanol

3-Mercapto-1-
propanol

Synonyms

1-Thiopropane-2-ol, 2-

Hydroxy-1-

propanethiol

2-Thiopropane-1-ol, 1-

Hydroxy-2-

propanethiol

3-Thiopropane-1-ol, 3-

Hydroxy-1-

propanethiol

CAS Number 1068-47-9[1] 3001-64-7 19721-22-3

Molecular Formula C₃H₈OS[1] C₃H₈OS C₃H₈OS

Molecular Weight 92.16 g/mol [1] 92.16 g/mol 92.16 g/mol

Boiling Point 58-60 °C at 17 mmHg Not available 81-82 °C at 10 mmHg

Density 1.048 g/mL at 25 °C[1] Not available 1.067 g/mL at 20 °C

Refractive Index n20/D 1.486 Not available n20/D 1.495

Safety

Irritating to eyes,

respiratory system

and skin.[1]

Flammable liquid and

vapor. Harmful if

swallowed. Causes

skin and serious eye

irritation. May cause

respiratory irritation.

Toxic if swallowed and

in contact with skin.

Causes skin and

serious eye irritation.

May cause

drowsiness or

dizziness.

Potential Applications
The unique structural characteristics of each isomer lend them to different potential applications

in research and development.

1-Mercapto-2-propanol: This isomer has been investigated for its use as a chain

transferring agent in polymerization processes.[2] Its structure may also be suitable for the

formation of self-assembled monolayers (SAMs) on gold surfaces, which have applications

in biosensors and electronics.

2-Mercapto-1-propanol: While specific applications are less documented, its structure

suggests potential use in areas requiring a primary alcohol and a secondary thiol, such as in

the synthesis of chiral compounds or as a ligand for metal complexes.
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3-Mercapto-1-propanol: This isomer is noted for its use as a chemical intermediate. Its

primary thiol and primary alcohol groups make it a versatile building block in organic

synthesis. It has also been explored as a corrosion inhibitor.

Experimental Protocols
General Protocol for Antioxidant Activity Assessment
(DPPH Assay)
This protocol provides a general method for comparing the free radical scavenging activity of

the mercaptopropanol isomers using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay.

Materials:

1-Mercapto-2-propanol, 2-Mercapto-1-propanol, 3-Mercapto-1-propanol

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol or Ethanol (analytical grade)

Ascorbic acid (as a positive control)

96-well microplate

Microplate reader

Procedure:

Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution

should have an absorbance of approximately 1.0 at 517 nm.

Preparation of sample solutions: Prepare stock solutions of each mercaptopropanol isomer

and ascorbic acid in methanol at a concentration of 1 mg/mL. From the stock solutions,

prepare serial dilutions to obtain a range of concentrations (e.g., 10, 25, 50, 100, 250, 500

µg/mL).

Assay:
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Add 100 µL of the DPPH solution to each well of a 96-well microplate.

Add 100 µL of the different concentrations of the isomer solutions or the positive control to

the wells.

For the blank, add 100 µL of methanol instead of the sample.

Incubation and Measurement: Incubate the microplate in the dark at room temperature for 30

minutes. After incubation, measure the absorbance of each well at 517 nm using a

microplate reader.

Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity can

be calculated using the following formula: Scavenging Activity (%) = [(A_control - A_sample)

/ A_control] x 100 Where A_control is the absorbance of the DPPH solution without the

sample, and A_sample is the absorbance of the DPPH solution with the sample.

IC50 Value Determination: The IC50 value (the concentration of the sample required to

scavenge 50% of the DPPH radicals) can be determined by plotting the scavenging activity

against the concentration of each isomer.

Visualizations
General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis and purification of

mercaptopropanol isomers. The specific reagents and conditions will vary depending on the

target isomer.
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General Synthesis Workflow for Mercaptopropanol Isomers

Starting Material
(e.g., Epichlorohydrin, Allyl Alcohol)

Reaction with
Thiolating Agent

(e.g., NaSH, Thioacetic Acid)

Intermediate Product

Hydrolysis/Reduction

Crude Mercaptopropanol Isomer

Purification
(e.g., Distillation, Chromatography)

Pure Mercaptopropanol Isomer

Characterization
(NMR, IR, GC-MS)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of mercaptopropanol isomers.
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Comparative Properties Overview
This diagram provides a high-level comparison of the key properties and potential application

areas of the three mercaptopropanol isomers.

Comparative Overview of Mercaptopropanol Isomers

1-Mercapto-2-propanol 2-Mercapto-1-propanol 3-Mercapto-1-propanol

Chain Transfer Agent Self-Assembled Monolayers Chiral Synthesis Ligand for Metal Complexes Chemical Intermediate Corrosion Inhibitor

Mercaptopropanol
Isomers

Click to download full resolution via product page

Caption: Key properties and applications of mercaptopropanol isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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